Cas no 871329-80-5 (N,N-Diethyl 3-borono-4-methylbenzenesulfonamide)

N,N-Diethyl 3-borono-4-methylbenzenesulfonamide is a boronic acid derivative featuring a sulfonamide functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. The presence of the boronic acid moiety enables its use in Suzuki-Miyaura cross-coupling reactions, facilitating the construction of biaryl and heteroaryl structures. The sulfonamide group enhances solubility and stability, while the N,N-diethyl substitution may influence steric and electronic properties. This compound is particularly valuable in pharmaceutical research for the development of enzyme inhibitors or receptor modulators. Its well-defined structure and reactivity profile make it a reliable building block for targeted molecular design.
N,N-Diethyl 3-borono-4-methylbenzenesulfonamide structure
871329-80-5 structure
Product Name:N,N-Diethyl 3-borono-4-methylbenzenesulfonamide
CAS No:871329-80-5
MF:C11H18BNO4S
MW:271.14092206955
MDL:MFCD08056356
CID:720657
PubChem ID:44119830
Update Time:2025-05-28

N,N-Diethyl 3-borono-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • (5-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
    • 5-Diethylsulfamoyl-2-methylbenzeneboronic acid
    • [5-(diethylsulfamoyl)-2-methylphenyl]boronic acid
    • Boronic acid,B-[5-[(diethylamino)sulfonyl]-2-methylphenyl]-
    • N,N-Diethyl 3-borono-4-methylbenzenesulfonamide
    • DTXSID80657430
    • FT-0688815
    • MFCD08056356
    • CS-0176012
    • A862794
    • PS-9399
    • (5-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronicacid
    • AKOS015833731
    • I12771
    • 871329-80-5
    • 5-(N,N-Diethylsulphamoyl)-2-methylbenzeneboronic acid
    • N,N-Diethyl-3-borono-4-methylbenzene sulfonamide
    • 5-(N,N-DIETHYLSULFAMOYL)-2-METHYLPHENYLBORONIC ACID
    • 5-(diethylsulfamoyl)-2-methylphenylboronic acid
    • MDL： MFCD08056356
    • Inchi： 1S/C11H18BNO4S/c1-4-13(5-2)18(16,17)10-7-6-9(3)11(8-10)12(14)15/h6-8,14-15H,4-5H2,1-3H3
    • InChI Key： ZMDFCDXLFOODQX-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=C(B(O)O)C=1)(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 271.10500
  • Monoisotopic Mass: 271.1049594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • Melting Point: 146-152
  • PSA: 86.22000
  • LogP: 0.78610

N,N-Diethyl 3-borono-4-methylbenzenesulfonamide Security Information

N,N-Diethyl 3-borono-4-methylbenzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N,N-Diethyl 3-borono-4-methylbenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019118940-5g
(5-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
 871329-80-5 97%
5g
 $628.95 2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D855470-1g
5-Diethylsulfamoyl-2-methylbenzeneboronic acid
 871329-80-5 98%
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 ￥1,492.00 2022-01-12
Apollo Scientific
OR9396-250mg
5-(N,N-Diethylsulphamoyl)-2-methylbenzeneboronic acid
 871329-80-5 97%
250mg
￡60.00 2023-04-15
Apollo Scientific
OR9396-1g
5-(N,N-Diethylsulphamoyl)-2-methylbenzeneboronic acid
 871329-80-5 97%
1g
￡210.00 2023-04-15
TRC
D442068-100mg
N,N-Diethyl 3-borono-4-methylbenzenesulfonamide
 871329-80-5
100mg
 $144.00 2023-05-18
TRC
D442068-250mg
N,N-Diethyl 3-borono-4-methylbenzenesulfonamide
 871329-80-5
250mg
 $265.00 2023-05-18
TRC
D442068-500mg
N,N-Diethyl 3-borono-4-methylbenzenesulfonamide
 871329-80-5
500mg
 $454.00 2023-05-18
TRC
D442068-1g
N,N-Diethyl 3-borono-4-methylbenzenesulfonamide
 871329-80-5
1g
 $ 655.00 2022-06-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H52509-1g
5-Diethylsulfamoyl-2-methylbenzeneboronic acid, 97%
 871329-80-5 97%
1g
 ￥8410.00 2023-02-24
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H52509-250mg
5-Diethylsulfamoyl-2-methylbenzeneboronic acid, 97%
 871329-80-5 97%
250mg
 ￥2630.00 2023-02-24

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